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Compound of Interest

Compound Name: Benzyl octanoate

An In-depth Technical Guide to Benzyl Octanoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of benzyl octanoate, a versatile ester
with applications in the fragrance, flavor, and pharmaceutical industries. This document outlines
its chemical and physical properties, safety information, and relevant experimental
methodologies.

Chemical Identification

Benzyl octanoate, also known as benzyl caprylate, is the ester formed from the condensation
of benzyl alcohol and octanoic acid. Its primary identifier is its CAS number, which is a unique
numerical identifier assigned by the Chemical Abstracts Service.
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Identifier Value

CAS Number 10276-85-4[1]

IUPAC Name benzyl octanoate[2]

Synonyms Benzyl caprylate, Octanoic acid benzyl ester,

Benzyl n-octanoate[1][2]

Molecular Formula

C15H2202[2]

Molecular Weight 234.33 g/mol [2]
InChl Key MWQWCHLIPMDVLS-UHFFFAOY SA-N[2]
SMILES CCCCCCCC(=0)0CcC1=CC=CC=C1[2]

Physicochemical Properties

Benzyl octanoate is a colorless liquid with a characteristic fruity, herbal odor.[3] Its physical

and chemical properties are summarized in the table below.

Property Value Source
Colorless to light yellow, clear
Appearance o
liquid
- , 310.00 to 311.00 °C @ 760.00
Boiling Point [3]
mm Hg
Flash Point 107.78 °C (226.00 °F) [3][4]
Specific Gravity 0.960 to 0.966 @ 25.00 °C [3114]
Refractive Index 1.484 t0 1.490 @ 20.00 °C [31[4]

Vapor Pressure

0.001 mmHg @ 25.00 °C

(estimated)

[3]

Solubility

Soluble in alcohol; Insoluble in
water (1.467 mg/L @ 25 °C [3]

estimated)
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Safety and Handling

According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, benzyl octanoate is generally not classified as a hazardous substance.[5]

However, standard laboratory safety practices should always be observed.

Hazard Information

Recommendation

GHS Classification

Not a hazardous substance or mixture.[5]

First Aid (Inhalation)

Remove to fresh air. Get medical advice if you

feel unwell.[5]

First Aid (Skin Contact)

Take off contaminated clothing. Rinse skin with

water.[5]

First Aid (Eye Contact)

Rinse with plenty of water. Remove contact
lenses if present and easy to do. Continue

rinsing.[5]

First Aid (Ingestion)

Rinse mouth. Get medical advice if you feel

unwell.[5]

Safe Handling

Avoid contact with skin, eyes, and clothing.

Ensure adequate ventilation.[5]

Storage

Keep container tightly closed in a dry, cool, and

well-ventilated place.

Experimental Protocols

Synthesis of Benzyl Octanoate

A common method for the synthesis of benzyl octanoate is through the Fischer-Speier

esterification of octanoic acid with benzyl alcohol, typically in the presence of an acid catalyst.

General Protocol:

e Reactants: Combine equimolar amounts of octanoic acid and benzyl alcohol in a round-

bottom flask.
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o Catalyst: Add a catalytic amount of a strong acid (e.g., sulfuric acid or p-toluenesulfonic
acid).

e Solvent: A non-polar solvent such as toluene can be used to facilitate the removal of water
via a Dean-Stark apparatus.

e Reaction: Heat the mixture to reflux. The reaction progress can be monitored by observing
the amount of water collected.

» Workup: After the reaction is complete, cool the mixture and wash with a sodium bicarbonate
solution to neutralize the acid catalyst, followed by a water wash.

 Purification: Dry the organic layer over an anhydrous salt (e.g., sodium sulfate) and remove
the solvent under reduced pressure. The resulting crude product can be further purified by
vacuum distillation.

Reactants Products

Benzyl Alcohol Process
( Esterification
Benzyl Octanoate

Octanoic Acid

Click to download full resolution via product page

Caption: Synthesis of Benzyl Octanoate via Esterification.

Analytical Methodology: Reverse-Phase HPLC

Benzyl octanoate can be analyzed using a reverse-phase high-performance liquid
chromatography (RP-HPLC) method.[6]

General Protocol:
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Column: A C18 column is typically used.

Mobile Phase: A mixture of acetonitrile (MeCN) and water is a common mobile phase.[6]
Phosphoric acid can be added to the mobile phase.[6] For mass spectrometry (MS)
compatible applications, formic acid should be used instead of phosphoric acid.[6]

Detection: UV detection is a standard method.

Application: This method can be adapted for purity analysis and for the isolation of impurities

in preparative separation.[6]

HPLC System
(Pump, Injector)

C18 Column

UV Detector

Data Analysis
(Chromatogram)
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Caption: General Workflow for HPLC Analysis.

Applications in Research and Development

Benzyl octanoate is primarily utilized in the following areas:

o Flavor and Fragrance: It is used as a synthetic flavoring agent in foods and as a fragrance
ingredient in cosmetics, perfumes, and personal care products.[6]

o Pharmaceutical Intermediate: Benzyl octanoate serves as a pharmacological intermediate
product.[6] Its ester structure can be a key component in the synthesis of more complex
active pharmaceutical ingredients (APISs).

o Organic Synthesis: In laboratory settings, it is used as a building block and intermediate in
organic chemistry.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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